Ethyl 3-{[3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}benzoate
Ethyl 3-{[3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}benzoate
Brand Name:
Vulcanchem
CAS No.:
1173681-00-9
VCID:
VC0357729
InChI:
InChI=1S/C21H22N4O4/c1-4-29-21(28)14-8-7-9-15(12-14)22-19(26)18(13(2)3)25-20(27)16-10-5-6-11-17(16)23-24-25/h5-13,18H,4H2,1-3H3,(H,22,26)/t18-/m0/s1
SMILES:
CCOC(=O)C1=CC(=CC=C1)NC(=O)C(C(C)C)N2C(=O)C3=CC=CC=C3N=N2
Molecular Formula:
C21H22N4O4
Molecular Weight:
394.4g/mol
Ethyl 3-{[3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}benzoate
CAS No.: 1173681-00-9
Main Products
VCID: VC0357729
Molecular Formula: C21H22N4O4
Molecular Weight: 394.4g/mol
![Ethyl 3-{[3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}benzoate - 1173681-00-9](/images/no_structure.jpg)
| CAS No. | 1173681-00-9 |
|---|---|
| Product Name | Ethyl 3-{[3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]amino}benzoate |
| Molecular Formula | C21H22N4O4 |
| Molecular Weight | 394.4g/mol |
| IUPAC Name | ethyl 3-[[(2S)-3-methyl-2-(4-oxo-1,2,3-benzotriazin-3-yl)butanoyl]amino]benzoate |
| Standard InChI | InChI=1S/C21H22N4O4/c1-4-29-21(28)14-8-7-9-15(12-14)22-19(26)18(13(2)3)25-20(27)16-10-5-6-11-17(16)23-24-25/h5-13,18H,4H2,1-3H3,(H,22,26)/t18-/m0/s1 |
| Standard InChIKey | OKIMFSJASCJJLZ-SFHVURJKSA-N |
| Isomeric SMILES | CCOC(=O)C1=CC(=CC=C1)NC(=O)[C@H](C(C)C)N2C(=O)C3=CC=CC=C3N=N2 |
| SMILES | CCOC(=O)C1=CC(=CC=C1)NC(=O)C(C(C)C)N2C(=O)C3=CC=CC=C3N=N2 |
| Canonical SMILES | CCOC(=O)C1=CC(=CC=C1)NC(=O)C(C(C)C)N2C(=O)C3=CC=CC=C3N=N2 |
| PubChem Compound | 7632390 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume